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Compound of Interest

Compound Name: 2,5-di-tert-Butylaniline

Cat. No.: B182394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5-di-
tert-butylaniline (CAS No. 21860-03-7). Due to the limited availability of direct experimental
spectra for this specific isomer, this guide utilizes predictive data based on the known
spectroscopic behavior of the closely related isomer, 3,5-di-tert-butylaniline, and fundamental
principles of spectroscopy. This information is intended to serve as a valuable resource for
researchers in compound identification, structural elucidation, and analytical method
development.

Compound Information

Property Value

Chemical Name 2,5-di-tert-butylaniline
CAS Number 21860-03-7[1][2][3]
Molecular Formula CuaH23N[1][3][4]
Molecular Weight 205.34 g/mol [1]
Melting Point 103-106 °CJ[5]

Predicted Spectroscopic Data
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The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data for 2,5-di-tert-butylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data (Predicted)

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~7.1-7.3 d 1H Ar-H
~6.9-7.1 dd 1H Ar-H
~6.7-6.9 d 1H Ar-H
~3.6 (broad s) S 2H -NH:z
~1.3 s 9H tert-butyl
~1.2 S 9H tert-butyl
13C NMR (Carbon-13 NMR) Data (Predicted)
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Chemical Shift (8) ppm Assignment

~146 Ar-C (C-NHz)

~142 Ar-C (C-tert-butyl)

~138 Ar-C (C-tert-butyl)

~125 Ar-CH

~118 Ar-CH

~115 Ar-CH

~34.5 Quaternary C (tert-butyl)
~34.0 Quaternary C (tert-butyl)
~31.5 CHs (tert-butyl)

~29.5 CHs (tert-butyl)

Infrared (IR) Spectroscopy

Wavenumber (cm~2) Intensity

Assignment

~3400-3500 Medium, Sharp (doublet) N-H stretch (primary amine)[5]
C-H stretch (aliphatic, tert-
~2850-2970 Strong
butyl)[5]
~1600-1620 Medium N-H bend (scissoring)
~1450-1500 Medium C=C stretch (aromatic ring)
C-H bend (aromatic, out-of-
~800-850 Strong

plane)

Mass Spectrometry (MS)
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miz Relative Intensity (%) Assighment

205 High [M]* (Molecular lon)[6]
190 High [M-CH3]+[6]

148 Medium [M-C(CH3)3]*

57 High [C(CH3)3]*

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 2,5-di-tert-butylaniline (5-10 mg) is prepared in a deuterated solvent (e.g.,
CDCls, 0.5-0.7 mL) and transferred to a 5 mm NMR tube. The spectrum is recorded on a
standard NMR spectrometer (e.g., 400 or 500 MHz). Chemical shifts are reported in parts per
million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
a solid sample like 2,5-di-tert-butylaniline, the KBr pellet method is suitable. A small amount
of the sample (1-2 mg) is ground with anhydrous KBr (100-200 mg) and pressed into a thin,
transparent pellet. The spectrum is then recorded.

Mass Spectrometry (MS)

Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)
source. The sample is introduced into the ion source, where it is bombarded with electrons
(typically 70 eV), causing ionization and fragmentation. The resulting ions are then separated
by their mass-to-charge ratio (m/z) and detected.

Visualizations

Caption: Molecular structure of 2,5-di-tert-butylaniline.
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General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.
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Predicted Mass Spectrometry Fragmentation of 2,5-di-tert-butylaniline

Predicted Mass Spectrometry Fragmentation of 2,5-di-tert-butylaniline
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Caption: Predicted MS fragmentation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2,5-di-tert-butylaniline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182394+#spectroscopic-data-of-2-5-di-tert-
butylaniline-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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